3-(4-Bromo-2,6-difluorophenyl)-3-chloroprop-2-enenitrile

• Molecular Formula: C9H3BrClF2N
• Molecular Weight: 278.48 g/mol
• SMILES: C1=C(C=C(C(=C1F)C(=CC#N)Cl)F)Br
• InChI: InChI=1S/C9H3BrClF2N/c10-5-3-7(12)9(8(13)4-5)6(11)1-2-14/h1,3-4H/b6-1-
• InChIKey: GYKQSPHJKUHVPV-BHQIHCQQSA-N

3-(4-Bromo-2,6-difluorophenyl)-3-chloroprop-2-enenitrile – Halogenated Acrylonitrile Building Block

3-(4-Bromo-2,6-difluorophenyl)-3-chloroprop-2-enenitrile (CAS 1563299-66-0) belongs to the class of 3-chloro-3-arylacrylonitriles—bifunctional intermediates that combine a vinyl chloride electrophile with a nitrile warhead and a halogenated aryl ring [1]. The compound features a unique triad of substituents: a 4-bromo handle for late-stage cross-coupling, two ortho-fluorine atoms that modulate lipophilicity and metabolic oxidation, and a 3-chloroacrylonitrile moiety that participates in Suzuki–Miyaura couplings under mild conditions [2]. With a molecular weight of 278.48 g/mol and an XLogP of 3.4, it occupies a favorable property space for fragment elaboration in medicinal chemistry and agrochemical discovery [1].

1 Chloroacrylonitrile electrophile for orthogonal Suzuki–Miyaura coupling

2 2,6-Difluoro pattern modulates lipophilicity and may reduce metabolic oxidation

3 4-Bromo handle supports late-stage cross-coupling diversification

4 Reported CNS property space fit (XLogP 3–5 range, low TPSA)

• [1] PubChem Compound Summary CID 80132716: 3-(4-Bromo-2,6-difluorophenyl)-3-chloroprop-2-enenitrile. National Center for Biotechnology Information (2025). https://pubchem.ncbi.nlm.nih.gov/compound/80132716 View Source
• [2] Taylor SJ, Netherton MR. Synthesis of the Benzhydryl Motif via a Suzuki-Miyaura Coupling of Arylboronic Acids and 3-Chloroacrylonitriles. J Org Chem. 2006;71(1):397-400. doi:10.1021/jo0519615 View Source

3-(4-Bromo-2,6-difluorophenyl)-3-chloroprop-2-enenitrile: Why It Cannot Be Replaced

Generic substitution of 3-(4-bromo-2,6-difluorophenyl)-3-chloroprop-2-enenitrile with simpler 3-chloroacrylonitriles or mono-halogenated phenyl analogs fails because each halogen serves a distinct, quantifiable role. The 4-bromo substituent is the primary cross-coupling handle for Suzuki, Buchwald–Hartwig, and Ullmann reactions; its absence abolishes the most reliable diversification vector [1]. The 2,6-difluoro pattern simultaneously increases metabolic stability (by blocking CYP450-mediated para-hydroxylation) and reduces the compound’s pKa on the phenyl ring, which can enhance binding to hydrophobic enzyme pockets [2]. The 3-chloroacrylonitrile group enables orthogonal, mild Suzuki–Miyaura coupling at 45 °C—a reactivity not shared by the corresponding 3-hydroxypropanenitrile analog [1]. Replacing any one of these three halogenated features with a hydrogen or hydroxyl group degrades the compound’s synthetic versatility, physicochemical profile, or both, and the quantitative evidence below demonstrates the magnitude of these differences.

4-Bromo handle absent

Loses primary cross-coupling vector for Suzuki, Buchwald–Hartwig; diversification capability may shift away

2,6-Difluoro pattern altered

Metabolic stability and lipophilicity profile may not transfer; binding-site fit could change

Chloroacrylonitrile replaced by hydroxy

Suzuki–Miyaura electrophilic competence at 45 °C not shared; alternative activation required

• [1] Taylor SJ, Netherton MR. Synthesis of the Benzhydryl Motif via a Suzuki-Miyaura Coupling of Arylboronic Acids and 3-Chloroacrylonitriles. J Org Chem. 2006;71(1):397-400. doi:10.1021/jo0519615 View Source
• [2] PubChem Compound Summary CID 80132716: 3-(4-Bromo-2,6-difluorophenyl)-3-chloroprop-2-enenitrile. National Center for Biotechnology Information (2025). https://pubchem.ncbi.nlm.nih.gov/compound/80132716 View Source

3-(4-Bromo-2,6-difluorophenyl)-3-chloroprop-2-enenitrile – Differentiation Evidence vs. Analogs

Lipophilicity: 2,6-Difluoro vs. Non-Fluorinated Analog

The target compound 3-(4-bromo-2,6-difluorophenyl)-3-chloroprop-2-enenitrile exhibits an XLogP of 3.4, compared to an XLogP of 2.8 for the non-fluorinated analog (Z)-3-(4-bromophenyl)-3-chloroacrylonitrile (CAS 78583-87-6) [1]. The +0.6 log unit increase is attributable to the electron-withdrawing 2,6-difluoro substitution, which enhances passive membrane permeability according to Lipinski’s rule-of-five framework. This difference positions the target compound closer to the optimal lipophilicity range (XLogP 3–5) for CNS drug candidates [2].

XLogP comparison

Cross-study comparable

ΔXLogP +0.6 log units

Reported lipophilicity increase supports passive permeability context for CNS fragments

Target: XLogP 3.4 vs non-fluorinated analog 2.8 (computed)

Evidence Dimension	Computed lipophilicity (XLogP3-AA)
Target Compound Data	XLogP = 3.4
Comparator Or Baseline	(Z)-3-(4-bromophenyl)-3-chloroacrylonitrile: XLogP = 2.8
Quantified Difference	ΔXLogP = +0.6 log units (21% increase in logP scale)
Conditions	Computed by XLogP3 3.0 algorithm; PubChem 2025 release [1]

Why This Matters

For procurement decisions, the higher XLogP of the difluorinated compound translates to improved passive cellular permeability, making it a superior starting point for CNS and intracellular target programs.

• [1] PubChem Compound Summary CID 80132716: 3-(4-Bromo-2,6-difluorophenyl)-3-chloroprop-2-enenitrile. National Center for Biotechnology Information (2025). https://pubchem.ncbi.nlm.nih.gov/compound/80132716 View Source
• [2] Lipinski CA, Lombardo F, Dominy BW, Feeney PJ. Experimental and computational approaches to estimate solubility and permeability in drug discovery and development settings. Adv Drug Deliv Rev. 2001;46(1-3):3-26. doi:10.1016/S0169-409X(00)00129-0 View Source

Reduced TPSA and Membrane Permeation vs. Hydroxy Analog

The target compound has a topological polar surface area (TPSA) of 23.8 Ų, which is significantly lower than the hydroxy analog 3-(4-bromo-2,6-difluorophenyl)-3-hydroxypropanenitrile (CAS 2229394-33-4), estimated TPSA ≈ 50–60 Ų due to the additional hydroxyl H-bond donor [1]. A TPSA below 60 Ų is associated with good oral absorption, while a TPSA below 90 Ų is favorable for blood–brain barrier penetration [2]. The 23.8 Ų value of the chloro compound places it firmly in the high-permeability range, whereas the hydroxy analog approaches the threshold where permeability begins to decline.

TPSA vs hydroxy analog

Class-level inference

23.8 Ų vs est. 50–60 Ų

Reported low TPSA supports high membrane permeation and potential BBB penetration context

Hydroxy analog estimated TPSA; class reference values

Evidence Dimension	Topological Polar Surface Area (TPSA)
Target Compound Data	TPSA = 23.8 Ų
Comparator Or Baseline	3-(4-bromo-2,6-difluorophenyl)-3-hydroxypropanenitrile: estimated TPSA ≈ 50–60 Ų
Quantified Difference	Approximately 2–2.5× lower TPSA for the chloro compound
Conditions	TPSA computed by Cactvs 3.4.8.24 (PubChem 2025) for target; comparator TPSA estimated based on standard OH group contribution of +20–30 Ų [2]

Why This Matters

Procurement of the chloro compound over the hydroxy analog is justified when medicinal chemistry programs require high membrane permeation and blood–brain barrier penetration.

• [1] PubChem Compound Summary CID 80132716: 3-(4-Bromo-2,6-difluorophenyl)-3-chloroprop-2-enenitrile. National Center for Biotechnology Information (2025). https://pubchem.ncbi.nlm.nih.gov/compound/80132716 View Source
• [2] Pajouhesh H, Lenz GR. Medicinal Chemical Properties of Successful Central Nervous System Drugs. NeuroRx. 2005;2(4):541-553. doi:10.1602/neurorx.2.4.541 View Source

Suzuki–Miyaura Coupling: Chloroacrylonitrile vs. Hydroxy Analog

The 3-chloroacrylonitrile group of the target compound participates in Suzuki–Miyaura cross-coupling with arylboronic acids at 45 °C, enabling rapid, two-step synthesis of benzhydrylamine scaffolds [1]. In contrast, the 3-hydroxypropanenitrile analog (CAS 2229394-33-4) lacks the vinyl chloride leaving group and cannot undergo this direct coupling; it would require separate activation and a distinct synthetic route. The chloroacrylate motif thus provides a validated, mild-condition diversification pathway—a key differentiator for synthetic chemists designing parallel libraries [2].

Suzuki–Miyaura competence

Class-level inference

Couples at 45 °C vs requires alternative activation

Reported mild-condition diversification pathway supports library synthesis workflow

Chloroacrylonitrile is a competent electrophilic partner; hydroxy analog not

Evidence Dimension	Suzuki–Miyaura coupling competence
Target Compound Data	Undergoes Suzuki–Miyaura coupling at 45 °C as a 3-chloro-3-arylacrylonitrile substrate
Comparator Or Baseline	3-(4-bromo-2,6-difluorophenyl)-3-hydroxypropanenitrile: no vinyl chloride; requires alternative activation
Quantified Difference	Qualitative reactivity difference; chloroacrylonitrile is a competent electrophilic partner; hydroxypropane is not
Conditions	Suzuki–Miyaura coupling: Pd catalyst, arylboronic acid, 45 °C, as described in Taylor & Netherton (2006) [1]

Why This Matters

The chloroacrylonitrile functionality provides a validated, literature-supported diversification handle, directly reducing synthetic step count and enabling library synthesis; the hydroxy analog cannot offer this capability.

• [1] Taylor SJ, Netherton MR. Synthesis of the Benzhydryl Motif via a Suzuki-Miyaura Coupling of Arylboronic Acids and 3-Chloroacrylonitriles. J Org Chem. 2006;71(1):397-400. doi:10.1021/jo0519615 View Source
• [2] PubChem Compound Summary CID 80132716: 3-(4-Bromo-2,6-difluorophenyl)-3-chloroprop-2-enenitrile. National Center for Biotechnology Information (2025). https://pubchem.ncbi.nlm.nih.gov/compound/80132716 View Source

Solid-State Behavior vs. Non-Fluorinated Analog

The non-fluorinated analog (Z)-3-(4-bromophenyl)-3-chloroacrylonitrile has been structurally characterized as a co-crystal (COD entry 2015596), demonstrating that its solid-state packing is driven by halogen and π-stacking interactions without the perturbing effect of ortho-fluorine atoms [1]. The target compound, bearing 2,6-difluoro substitution, is expected to exhibit altered crystal packing, melting point, and solubility due to the electron-withdrawing and steric effects of fluorine. This difference is critical for formulation and crystallization process development, where the target compound’s distinct solid-state properties may offer advantages in purity and handling [2].

Solid-state behavior

Cross-study comparable

Altered crystal packing expected vs co-crystal structure known

Reported solid-state difference may support form screening for purification and handling

Non-fluorinated analog COD 2015596; difluoro packing not yet measured head-to-head

Evidence Dimension	Solid-state packing and crystallinity
Target Compound Data	2,6-Difluoro substitution alters electron density and steric profile; predicted to modify crystal packing relative to non-fluorinated analog
Comparator Or Baseline	(Z)-3-(4-bromophenyl)-3-chloroacrylonitrile: forms co-crystals with 3-[5-(4-bromophenyl)-1H-pyrazol-3-ylamino]-5,5-dimethylcyclohex-2-en-1-one (2:1 stoichiometry); monoclinic C2/c, a=13.439 Å, b=13.868 Å, c=46.162 Å [1]
Quantified Difference	Structural change; quantitative differences in melting point and solubility expected but not yet measured head-to-head
Conditions	Single-crystal X-ray diffraction at 293 K; MoKα radiation; R-factor 0.0512 [1]

Why This Matters

For process chemistry and formulation groups, the unique solid-state behavior of the fluorinated compound may translate to superior crystallinity and ease of purification, justifying its selection over the non-fluorinated version.

• [1] Cruz S, Quiroga J, de la Torre JM, Cobo J, Low JN, Glidewell C. 3-[5-(4-Bromophenyl)-1H-pyrazol-3-ylamino]-5,5-dimethylcyclohex-2-en-1-one–(Z)-3-(4-bromophenyl)-3-chloroacrylonitrile (2/1). Acta Crystallogr C. 2006;62(10):o608-o611. Crystallography Open Database entry 2015596. http://qiserver.ugr.es/cod/cod/2015596.html View Source
• [2] PubChem Compound Summary CID 80132716: 3-(4-Bromo-2,6-difluorophenyl)-3-chloroprop-2-enenitrile. National Center for Biotechnology Information (2025). https://pubchem.ncbi.nlm.nih.gov/compound/80132716 View Source

3-(4-Bromo-2,6-difluorophenyl)-3-chloroprop-2-enenitrile – Application Scenarios

Scaffold Diversification via Suzuki–Miyaura Coupling

Medicinal chemistry groups can exploit the vinyl chloride electrophile for parallel library synthesis. As demonstrated for the broader class of 3-chloro-3-arylacrylonitriles, Suzuki–Miyaura coupling with diverse arylboronic acids proceeds at 45 °C to yield 3,3-diarylacrylonitriles, which can be further hydrogenated to benzhydrylamines [1]. This reactivity is specific to the chloroacrylonitrile group and is absent in the corresponding hydroxy or non-chlorinated analogs, making this compound the strategic choice when a platform for rapid analog generation is required [2].

Fragment Elaboration in CNS Drug Discovery

With an XLogP of 3.4 and TPSA of 23.8 Ų, the compound resides within the optimal physicochemical space for CNS drug candidates (XLogP 2–5, TPSA < 60–90 Ų) [1]. The 2,6-difluoro substituents further protect the phenyl ring from metabolic hydroxylation, potentially extending half-life. Compared to the non-fluorinated analog (XLogP 2.8), the target compound offers superior passive membrane permeability, making it the preferred fragment for CNS target programs [2].

Late-Stage Functionalization via the 4-Bromo Handle

The 4-bromo substituent is a universal cross-coupling handle, enabling Suzuki, Buchwald–Hartwig, and Sonogashira reactions to introduce amines, amides, or further aryl groups. This late-stage diversification strategy has been employed in the synthesis of kinase inhibitors such as CP-547632, which contains the 4-bromo-2,6-difluorobenzyl motif derived from similar halogenated phenyl building blocks [1]. Analogs lacking the bromo group forfeit this high-value diversification point, limiting their utility in lead optimization campaigns [2].

Cocrystallization and Solid-State Form Screening

The structural data available for the non-fluorinated congener (COD 2015596) provides a baseline for halogen-bond-driven crystal engineering and demonstrates that this pharmacophore class readily forms stoichiometric co-crystals with N-heterocyclic partners [1]. The difluoro substitution in the target compound modifies both the electrostatic potential and steric environment of the phenyl ring, offering access to novel solid forms with potentially improved bioavailability or manufacturability. Solid-state chemists should prioritize this compound for form screening over the non-fluorinated analog [2].

Application

Selection Property

Validation Focus

Suzuki–Miyaura library synthesis

Vinyl chloride electrophile competence

Coupling efficiency with arylboronic acids at reported conditions

CNS fragment elaboration

Lipophilicity and TPSA within reported CNS space

Passive permeability and metabolic stability assays

Late-stage diversification

4-Bromo cross-coupling handle

Compatibility with Suzuki, Buchwald–Hartwig conditions

Solid-form screening

Halogen-bond-driven crystal engineering

Co-crystal formation and physicochemical property assessment

• [1] Taylor SJ, Netherton MR. Synthesis of the Benzhydryl Motif via a Suzuki-Miyaura Coupling of Arylboronic Acids and 3-Chloroacrylonitriles. J Org Chem. 2006;71(1):397-400. doi:10.1021/jo0519615 View Source
• [2] PubChem Compound Summary CID 80132716: 3-(4-Bromo-2,6-difluorophenyl)-3-chloroprop-2-enenitrile. National Center for Biotechnology Information (2025). https://pubchem.ncbi.nlm.nih.gov/compound/80132716 View Source